Cas no 1421493-88-0 (N-[2-(4-Methylpiperazin-1-YL)pyrimidin-5-YL]-4-phenylbutanamide)

• Product Name: N-[2-(4-Methylpiperazin-1-YL)pyrimidin-5-YL]-4-phenylbutanamide
• CAS No: 1421493-88-0
• MF: C₁₉H₂₅N₅O
• MW: 339.434703588486
• CID: 5767738
• PubChem ID: 71790011
• Update Time: 2025-09-28

N-[2-(4-Methylpiperazin-1-YL)pyrimidin-5-YL]-4-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-METHYLPIPERAZIN-1-YL)PYRIMIDIN-5-YL]-4-PHENYLBUTANAMIDE
• N-(2-(4-methylpiperazin-1-yl)pyrimidin-5-yl)-4-phenylbutanamide
• 1421493-88-0
• AKOS024539852
• VU0537609-1
• F6222-0318
• N-[2-(4-Methylpiperazin-1-YL)pyrimidin-5-YL]-4-phenylbutanamide

• Inchi： 1S/C19H25N5O/c1-23-10-12-24(13-11-23)19-20-14-17(15-21-19)22-18(25)9-5-8-16-6-3-2-4-7-16/h2-4,6-7,14-15H,5,8-13H2,1H3,(H,22,25)
• InChI Key： OMDDXOOSFFBUQM-UHFFFAOYSA-N
• SMILES： O=C(CCCC1C=CC=CC=1)NC1C=NC(=NC=1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 339.20591044g/mol
• Monoisotopic Mass: 339.20591044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-[2-(4-Methylpiperazin-1-YL)pyrimidin-5-YL]-4-phenylbutanamide

N-[2-(4-Methylpiperazin-1-YL)pyrimidin-5-YL]-4-phenylbutanamide (CAS No. 1421493-88-0): A Comprehensive Overview

N-[2-(4-Methylpiperazin-1-YL)pyrimidin-5-YL]-4-phenylbutanamide (CAS No. 1421493-88-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of novel therapeutic agents. Its 4-methylpiperazine and pyrimidine moieties make it a valuable scaffold for drug discovery, particularly in targeting specific enzymatic pathways.

The chemical structure of N-[2-(4-Methylpiperazin-1-YL)pyrimidin-5-YL]-4-phenylbutanamide features a phenylbutanamide group linked to a pyrimidine ring, which is further substituted with a 4-methylpiperazine moiety. This combination enhances its binding affinity to various biological targets, making it a subject of interest in medicinal chemistry. Researchers often explore its potential in modulating protein-protein interactions and enzyme inhibition, which are critical in treating diseases like cancer and inflammatory disorders.

One of the most searched questions about this compound is: "What are the applications of N-[2-(4-Methylpiperazin-1-YL)pyrimidin-5-YL]-4-phenylbutanamide in drug development?" The answer lies in its versatility. The compound's ability to interact with multiple biological targets has led to its use in high-throughput screening assays. Its pyrimidine-based structure is particularly advantageous in designing kinase inhibitors, which are essential in oncology research.

Another trending topic is the synthetic routes for N-[2-(4-Methylpiperazin-1-YL)pyrimidin-5-YL]-4-phenylbutanamide. Organic chemists often employ multi-step synthesis involving condensation reactions and palladium-catalyzed cross-coupling to achieve high yields. The compound's CAS No. 1421493-88-0 is frequently referenced in patent literature, highlighting its commercial and academic significance.

In terms of physicochemical properties, N-[2-(4-Methylpiperazin-1-YL)pyrimidin-5-YL]-4-phenylbutanamide exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol. Its stability under various pH conditions makes it suitable for formulation studies. Researchers also investigate its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), to optimize its therapeutic potential.

The demand for N-[2-(4-Methylpiperazin-1-YL)pyrimidin-5-YL]-4-phenylbutanamide has surged due to its relevance in precision medicine. With the rise of personalized therapies, this compound is being studied for its role in targeting specific genetic mutations. Its 4-methylpiperazine component is known to enhance blood-brain barrier penetration, making it a candidate for central nervous system (CNS) drug development.

From a market perspective, CAS No. 1421493-88-0 is supplied by several specialty chemical manufacturers. Quality control measures, such as HPLC and NMR analysis, ensure its purity for research use. The compound is typically available in milligram to gram quantities, catering to both academic and industrial laboratories.

In conclusion, N-[2-(4-Methylpiperazin-1-YL)pyrimidin-5-YL]-4-phenylbutanamide represents a promising avenue for modern drug discovery. Its multifaceted applications, coupled with ongoing advancements in synthetic chemistry, position it as a key player in the development of next-generation therapeutics. Researchers continue to explore its potential, driven by the growing need for innovative treatments in global healthcare.